Cas no 1416345-12-4 (6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid)

• Product Name: 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid
• CAS No: 1416345-12-4
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5199352
• Update Time: 2025-05-24

6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid
• 4H-[1,2,3]Triazolo[5,1-c][1,4]oxazine-3-carboxylic acid, 6,7-dihydro-6-(4-methoxyphenyl)-

• Inchi： 1S/C13H13N3O4/c1-19-9-4-2-8(3-5-9)11-6-16-10(7-20-11)12(13(17)18)14-15-16/h2-5,11H,6-7H2,1H3,(H,17,18)
• InChI Key： XPHIEVNGSMIXGB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2)CN2N=NC(C(O)=O)=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid

Introduction to 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid (CAS No. 1416345-12-4)

6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid, identified by its CAS number 1416345-12-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the triazolo oxazine class, a heterocyclic framework known for its versatile biological activities. The presence of a 4-methoxy-phenyl substituent and a carboxylic acid functional group at the 3-position adds to its unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The compound's molecular structure integrates multiple pharmacophoric elements that are highly relevant to modern drug design strategies. The triazolo[5,1-c][1,4]oxazine core is particularly intriguing due to its ability to modulate various biological pathways. Recent studies have highlighted the potential of this scaffold in addressing neurological disorders, inflammation, and even certain types of cancer. The methoxy group on the phenyl ring not only influences the electronic properties of the molecule but also enhances its solubility and bioavailability, critical factors for successful pharmacological applications.

In the realm of medicinal chemistry, the synthesis and optimization of 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid have been the focus of several research endeavors. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on robust samples. The carboxylic acid moiety at the 3-position provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

One of the most compelling aspects of this molecule is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. Additionally, the triazolo oxazine core has shown promise in disrupting protein-protein interactions relevant to cancer progression. These findings align with current trends in drug discovery toward targeting complex biological networks rather than single targets.

The 4-methoxy-phenyl substituent plays a crucial role in modulating the compound's binding affinity to biological targets. Electronic effects induced by this group can enhance or diminish interactions with specific receptors or enzymes depending on the overall molecular environment. This flexibility makes 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid a valuable scaffold for structure-based drug design. Computational modeling and molecular dynamics simulations have been instrumental in understanding these interactions at an atomic level.

Recent advances in biotechnology have enabled high-throughput screening (HTS) approaches that can rapidly assess the biological activity of large compound libraries. In this context, 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid has been tested against a variety of disease-relevant targets with encouraging results. Notably, it has shown inhibitory activity against certain kinases implicated in tumor growth and metastasis. These findings have spurred further investigation into its potential as a lead compound for novel anticancer therapies.

The synthesis of analogs and derivatives of this compound represents another avenue of research with significant therapeutic implications. By systematically modifying functional groups or introducing new heterocycles into the core structure, 6-(4-Methoxy-phenyl)-6,7-dihydro-, ₁₄^{triazolo[₁₅，₁₁-c][₁₄，₁₂]oxazine-3-carboxylic acid can be tailored to enhance potency while minimizing side effects. For example, introducing fluorine atoms into aromatic rings has been shown to improve metabolic stability and binding affinity in related compounds.}

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs on the market today are derived from natural products or their modified analogs, including those featuring complex heterocyclic motifs like triazolo oxazines. The structural features of 6-(4-Methoxy-phenoxy)-,7-dihydro-,*,> *> *> *> *> *> *> *> *> *> *> *> *> *> *>*,, which exhibit significant biological activity across multiple disease areas, underscores their importance as starting points for medicinal chemistry programs.

In conclusion, the exploration of compounds like *,*, such as *,*, holds immense promise for addressing unmet medical needs through innovative drug design strategies.* These efforts leverage cutting-edge synthetic techniques combined with advanced computational tools to accelerate the discovery process.* As research continues,* new applications*and* therapeutic benefits*are likely*to emerge,* further solidifying*the significance*of molecules like .,*.,*.,*.,*.,*.,*.,*.,*.,*.,*